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Compound of Interest

Compound Name: MK-28

Cat. No.: B8134312

This document provides a comprehensive technical overview of the chemical structure,
mechanism of action, and key experimental data for MK-886 (also known as L-663,536), a
potent inhibitor of the 5-lipoxygenase-activating protein (FLAP). This guide is intended for
researchers, scientists, and professionals in the field of drug development.

Chemical Structure and Properties

MK-886 is a synthetic indole-derivative compound.[1] Its chemical properties are summarized
below.
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Identifier Value

3-{3-(tert-Butylsulfanyl)-1-[(4-
IUPAC Name chlorophenyl)methyl]-5-(propan-2-yl)-1H-indol-2-
yl}-2,2-dimethylpropanoic acid[1]

Other Names L-663,536[2]

CAS Number 118414-82-7[3]
Chemical Formula C27H34CINO2S[3]
Molecular Weight 472.08 g/mol [3]

CC(C)C1=CC2=C(C=C1)N(C(=C2SC(C)

SMILES String (C)C)CC(C)(C)C(=0)0)CC3=CC=C(C=C3)CI[1]

InChl Key QAOAOVKBIIKRNL-UHFFFAOYSA-N[2]

Mechanism of Action and Signaling Pathway

MK-886 is a potent and orally active inhibitor of the 5-lipoxygenase-activating protein (FLAP).
[3] FLAP is a crucial membrane protein that facilitates the interaction between arachidonic acid
(AA) and 5-lipoxygenase (5-LOX), the initial and rate-limiting enzyme in the biosynthesis of
leukotrienes.[1][4] Leukotrienes are pro-inflammatory lipid mediators involved in various
physiological and pathological processes, including inflammation and allergic responses.[4][5]

By binding to FLAP, MK-886 prevents the translocation of 5-LOX from the cytosol to the nuclear
membrane, a critical activation step.[6] This inhibition ultimately blocks the entire leukotriene
biosynthetic pathway, preventing the production of leukotriene A4 (LTA4) and its subsequent
conversion to leukotriene B4 (LTB4) and the cysteinyl-leukotrienes (LTC4, LTD4, and LTE4).[5]

[7]

The inhibitory effect of MK-886 on the leukotriene biosynthesis pathway is depicted in the
following signaling pathway diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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